dimethyl (E,4Z)-4-[1-[(4-fluorophenyl)methylamino]ethylidene]pent-2-enedioate

• IUPAC Name: dimethyl (E,4Z)-4-[1-[(4-fluorophenyl)methylamino]ethylidene]pent-2-enedioate
• InChI: InChI=1S/C16H18FNO4/c1-11(18-10-12-4-6-13(17)7-5-12)14(16(20)22-3)8-9-15(19)21-2/h4-9,18H,10H2,1-3H3/b9-8+,14-11-
• InChI Key: XJWWSYBVIJCORI-LSHJULRISA-N
• Canonical SMILES: CC(=C(C=CC(=O)OC)C(=O)OC)NCC1=CC=C(C=C1)F
• Isomeric SMILES: C/C(=C(\C=C\C(=O)OC)/C(=O)OC)/NCC1=CC=C(C=C1)F
• Molecular Formula: C16H18FNO4
• Molecular Weight: 307.32 g/mol
• CAS No.: 866142-54-3

Description

Dimethyl (E,4Z)-4-[1-[(4-fluorophenyl)methylamino]ethylidene]pent-2-enedioate is a useful research compound. Its molecular formula is C16H18FNO4 and its molecular weight is 307.321. The purity is usually 95%.
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Scientific Research Applications

Alzheimer's Disease Research

Shoghi-Jadid et al. (2002) utilized a fluorinated derivative similar to the mentioned compound in conjunction with positron emission tomography (PET) to identify the localization and load of neurofibrillary tangles and beta-amyloid senile plaques in the brains of living patients with Alzheimer disease. This research is significant for diagnostic assessment and monitoring the progression of Alzheimer's disease (Shoghi-Jadid et al., 2002).

Antimicrobial Activity

Ghorab et al. (2017) reported on the synthesis of derivatives containing a similar backbone structure, demonstrating significant antibacterial and antifungal activities. This study highlights the potential of such compounds in developing new antimicrobial agents (Ghorab et al., 2017).

Organic Synthesis and Chemical Transformations

Research into the synthesis and chemical properties of related structures has been conducted to explore their applications in organic chemistry and potential as intermediates in synthesizing more complex molecules. For example, Abdel-Bary et al. (1995) investigated the synthesis of hydantoin analogues, demonstrating the versatility of similar compounds in synthetic organic chemistry (Abdel-Bary et al., 1995).

Materials Science

Liaw et al. (2002) synthesized new polyamides and polyimides containing a triphenylamine group, starting from a compound with a closely related structure. This research contributes to the development of materials with high glass transition temperatures and potential applications in electronics (Liaw et al., 2002).

Near-Infrared Fluorescence Imaging

Buabeng et al. (2022) synthesized red-shifted pentamethine derivatives for near-infrared (NIR) fluorescence imaging, showcasing the potential of such compounds in biomedical imaging and diagnostics (Buabeng et al., 2022).